(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-ethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C23H22N4O3/c1-4-17-10-12-19(13-11-17)27-15(2)21(25-26-27)23(28)29-14-20-16(3)30-22(24-20)18-8-6-5-7-9-18/h5-13H,4,14H2,1-3H3
• InChI Key: HWBVBVVBVCPOLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)OCC3=C(OC(=N3)C4=CC=CC=C4)C)C
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol
• CAS No.: 1040645-35-9

Description

The compound "(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate" is a heterocyclic hybrid molecule combining oxazole and triazole moieties. Its structure features a 5-methyl-2-phenyloxazole core linked via a methyl ester bridge to a 1-(4-ethylphenyl)-5-methyltriazole group.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale chemical synthesis with optimized reaction conditions to maximize yield and purity. This might include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification processes to ensure the final product meets quality standards.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

• Oxidation: : The phenyl rings can be oxidized to form quinones or other oxidized derivatives.

• Reduction: : Reduction reactions can be used to convert the oxazole and triazole rings to their corresponding amines.

• Substitution: : Electrophilic and nucleophilic substitution reactions can occur at different positions on the rings, leading to a variety of derivatives.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: : Reagents like halogens (Cl₂, Br₂) and strong bases (NaOH, KOH) are typically employed.

Major Products Formed

The major products formed from these reactions include oxidized phenyl derivatives, reduced oxazole and triazole derivatives, and various substituted analogs of the original compound.

Scientific Research Applications

• Chemistry: : It can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

• Biology: : Its derivatives may serve as probes or inhibitors in biological studies, helping to elucidate biochemical pathways.

• Medicine: : Potential therapeutic applications include the development of new drugs targeting specific diseases.

• Industry: : It can be used in the manufacture of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism by which this compound exerts its effects depends on its specific application. For example, in medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to the modulation of biological processes. The molecular targets and pathways involved would be determined by the specific biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features and Substituent Effects

The compound’s structural uniqueness lies in its 4-ethylphenyl substituent on the triazole ring and the methyl ester linkage. Comparisons with analogous compounds reveal how substituents influence physicochemical and biological properties:

Compound Name	Key Substituents	Structural Features	Reported Activity/Properties	References
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Chlorophenyl, fluorophenyl, triazole	Isostructural with bromo analog; planar geometry	Antimicrobial activity
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Fluorophenyl, triazole	Similar crystal packing to chloro analog	Structural stability
Methyl 5-methyl-2-phenyl-1,3-oxazole-4-carboxylate	Methyl ester, phenyl, oxazole	Simpler oxazole ester	Precursor for bioactive hybrids
4-[(4-Chlorophenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1H-pyrazole-3-carboxamide	Chlorophenyl, pyrazole, carboxamide	Pyrazole core with hydrogen-bonding groups	Unspecified (structural focus)

• Substituent Impact: Halogen vs. Heterocycle Choice: The oxazole-triazole combination in the target compound contrasts with pyrazole-thiazole systems (e.g., ). Triazoles offer stronger hydrogen-bonding capacity compared to pyrazoles, which may enhance target binding .

Biological Activity

The compound (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a member of the oxazole and triazole families, which have garnered attention for their diverse biological activities. This article focuses on its biological properties, including anticancer and antimicrobial activities, alongside relevant data from case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_4O_3$ with a molecular weight of approximately 358.41 g/mol. The structure combines the oxazole and triazole moieties, which are known for their pharmacological significance.

Anticancer Activity

Recent studies have demonstrated that compounds containing oxazole and triazole rings exhibit significant anticancer properties. The specific compound has been evaluated for its efficacy against various cancer cell lines:

Cell Line	IC50 (μM)	Reference
MCF-7	1.1
HCT-116	2.6
HepG2	1.4

In these studies, the compound showed superior activity compared to standard chemotherapeutic agents such as doxorubicin and 5-fluorouracil. The mechanism of action primarily involves the inhibition of thymidylate synthase (TS), a crucial enzyme in DNA synthesis.

Antimicrobial Activity

The antimicrobial potential of this compound has also been assessed. It exhibits both bacteriostatic and bactericidal effects against a range of Gram-positive and Gram-negative bacteria:

Microorganism	MIC (mg/ml)	MBC (mg/ml)	Reference
Escherichia coli	0.4	12.5
Staphylococcus aureus	6.25	13.12
Pseudomonas aeruginosa	0.2	12.5

These findings suggest that the compound disrupts bacterial cell walls or interferes with metabolic pathways critical for bacterial survival.

Case Study 1: Anticancer Efficacy

A study conducted by Abdulraheem et al. synthesized various triazole derivatives, including our compound, and tested them against cancer cell lines. The results indicated that the compound significantly inhibited cell proliferation in MCF-7 cells at low concentrations, demonstrating its potential as an anticancer agent through targeted TS inhibition .

Case Study 2: Antimicrobial Properties

In another investigation focused on antimicrobial activity, the compound was tested against multiple pathogens, including resistant strains of Staphylococcus aureus and Escherichia coli. It was found to effectively reduce biofilm formation and bacterial viability at minimal inhibitory concentrations (MIC), indicating its potential utility in treating infections caused by multidrug-resistant bacteria .